![molecular formula C10H11ClF3NO3 B3246074 2-Amino-3-[4-(trifluoromethoxy)phenyl]propanoic acid hydrochloride CAS No. 174732-77-5](/img/structure/B3246074.png)
2-Amino-3-[4-(trifluoromethoxy)phenyl]propanoic acid hydrochloride
Overview
Description
“2-Amino-3-[4-(trifluoromethoxy)phenyl]propanoic acid hydrochloride” is a chemical compound with the CAS Number: 1810074-80-6 . It has a molecular weight of 285.65 . The compound is solid in physical form . The IUPAC name for this compound is ®-2-amino-3-(4-(trifluoromethoxy)phenyl)propanoic acid hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is1S/C10H10F3NO3.ClH/c11-10(12,13)17-7-3-1-6(2-4-7)5-8(14)9(15)16;/h1-4,8H,5,14H2,(H,15,16);1H/t8-;/m1./s1 . This code provides a standard way to encode the compound’s molecular structure and formula. Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 336.5±42.0 °C . Its predicted density is 1.494±0.06 g/cm3 at a temperature of 20 °C under a pressure of 760 Torr .Scientific Research Applications
For more technical details, you can find the compound on Sigma-Aldrich’s website: 2-amino-3-[4-(trifluoromethoxy)phenyl]propanoic acid hydrochloride . Additionally, another related compound is (2S)-2-amino-3-[4-(trifluoromethoxy)phenyl]propanoic acid hydrochloride, which you can explore further here . 😊
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The signal word for this compound is "Warning" . Hazard statements associated with this compound include H302, H312, and H332 . Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501 .
Mechanism of Action
Target of Action
The primary target of 2-Amino-3-[4-(trifluoromethoxy)phenyl]propanoic acid hydrochloride is currently unknown
Biochemical Pathways
Without knowledge of the compound’s primary target, it’s challenging to summarize the affected biochemical pathways . Once the target and mode of action are known, it will be possible to understand which pathways are affected and their downstream effects.
Result of Action
The molecular and cellular effects of 2-Amino-3-[4-(trifluoromethoxy)phenyl]propanoic acid hydrochloride’s action are currently unknown . These effects can be determined once the target and mode of action are identified.
properties
IUPAC Name |
2-amino-3-[4-(trifluoromethoxy)phenyl]propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO3.ClH/c11-10(12,13)17-7-3-1-6(2-4-7)5-8(14)9(15)16;/h1-4,8H,5,14H2,(H,15,16);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAKYDNOGIWVOQQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(C(=O)O)N)OC(F)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClF3NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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